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Compound of Interest

Compound Name: 4-Aminoazobenzene

Cat. No.: B3023576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental physicochemical properties

of 4-Aminoazobenzene, a significant azo dye. It includes a detailed experimental protocol for

its synthesis, presented to meet the rigorous standards of research and development

professionals.

Core Physicochemical Data
4-Aminoazobenzene, also known as Aniline Yellow, is an aromatic amine and a derivative of

azobenzene. It serves as a crucial intermediate in the synthesis of various other dyes and

chemical compounds.[1] Its core properties are summarized below for quick reference.
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Property Value

Molecular Formula C₁₂H₁₁N₃[2][3][4][5]

Molecular Weight 197.24 g/mol [2][3][4][5][6]

CAS Number 60-09-3[2][3][7]

Appearance
Yellow to orange crystalline solid[3] or orange

powder.[1][5]

Melting Point 123-126 °C[4][6]

Boiling Point >360 °C[1][4][6]

Synonyms
p-Aminoazobenzene, 4-(Phenylazo)aniline,

Aniline Yellow, C.I. Solvent Yellow 1.[2][3][5]

Synthesis of 4-Aminoazobenzene: An Experimental
Protocol
The synthesis of 4-Aminoazobenzene is a classic example of electrophilic aromatic

substitution, specifically a diazo coupling reaction. The process involves two primary stages:

the diazotization of aniline to form a benzenediazonium chloride intermediate, followed by the

coupling of this intermediate with another aniline molecule.[8]

Experimental Methodology

Preparation of Benzenediazonium Chloride (Diazotization):

In a beaker, dissolve 4.5 ml of aniline in a mixture of 10 ml of concentrated hydrochloric

acid and 20 ml of water. Stir until a clear solution of aniline hydrochloride is formed.[1][8]

Cool this solution to approximately 5°C in an ice bath to ensure the stability of the

diazonium salt to be formed.[1][8]

In a separate beaker, prepare a solution of 4 g of sodium nitrite in 20 ml of water.[1][8]
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Slowly add the sodium nitrite solution dropwise to the cooled aniline hydrochloride solution

while maintaining constant stirring. Keep the temperature below 5°C throughout the

addition. This reaction forms the benzenediazonium chloride intermediate.[1]

Coupling Reaction:

In a separate flask, prepare a solution of 4 ml of aniline in 4 ml of hydrochloric acid.[8]

Slowly, and with continuous stirring, add the aniline solution to the freshly prepared, cold

benzenediazonium chloride solution.[1][8]

A yellow precipitate of 4-Aminoazobenzene (Aniline Yellow) will begin to form as the

coupling reaction proceeds.[8]

Isolation and Purification:

Allow the reaction mixture to stand for a period to ensure complete precipitation.

Filter the resulting yellow precipitate using a Buchner funnel.[8]

Wash the crude product with cold water to remove any unreacted salts and acids.[8]

The crude sample can be further purified by recrystallization from a suitable solvent, such

as carbon tetrachloride or ethanol, to obtain the pure 4-Aminoazobenzene dye.[8]

Visualized Experimental Workflow
The following diagram illustrates the key stages in the synthesis of 4-Aminoazobenzene, from

starting reagents to the final product.
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Caption: Workflow for the synthesis of 4-Aminoazobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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